Cas no 3451-02-3 (1,2,3,4-benzenetetracarboxylic acid, tetramethyl ester)

1,2,3,4-benzenetetracarboxylic acid, tetramethyl ester structure
3451-02-3 structure
Product Name:1,2,3,4-benzenetetracarboxylic acid, tetramethyl ester
CAS No:3451-02-3
MF:C14H14O8
MW:310.256165027618
CID:919275
PubChem ID:520689
Update Time:2025-04-19

1,2,3,4-benzenetetracarboxylic acid, tetramethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4-benzenetetracarboxylic acid, tetramethyl ester
    • 3451-02-3
    • Tetramethyl 1,2,3,4-benzenetetracarboxylate #
    • DTXSID10334429
    • AKOS000276817
    • tetramethyl benzenetetracarboxylate
    • QDJPGDCRLZYJGQ-UHFFFAOYSA-N
    • Tetramethyl 1,2,3,4-benzenetetracarboxylate
    • SCHEMBL11348001
    • Inchi: 1S/C14H14O8/c1-19-11(15)7-5-6-8(12(16)20-2)10(14(18)22-4)9(7)13(17)21-3/h5-6H,1-4H3
    • InChI Key: QDJPGDCRLZYJGQ-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C(C(=O)OC)=CC=C(C(=O)OC)C=1C(=O)OC)=O

Computed Properties

  • Exact Mass: 310.06882
  • Monoisotopic Mass: 310.06886740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 105.2
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